Cas no 639520-70-0 (N-Boc 4-Bromo-N-methylaniline)

N-Boc 4-Bromo-N-methylaniline is a protected aniline derivative featuring both a bromo substituent and an N-methyl group, with the amine functionality shielded by a tert-butoxycarbonyl (Boc) group. This compound is widely utilized in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its stability and versatility as an intermediate. The Boc group allows for selective deprotection under mild acidic conditions, enabling further functionalization while preserving the bromo moiety for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its crystalline solid form and well-defined reactivity make it a reliable building block for constructing complex aromatic frameworks.
N-Boc 4-Bromo-N-methylaniline structure
N-Boc 4-Bromo-N-methylaniline structure
Product Name:N-Boc 4-Bromo-N-methylaniline
CAS No:639520-70-0
MF:C12H16BrNO2
MW:286.164942741394
MDL:MFCD12913712
CID:858845
PubChem ID:21873211
Update Time:2025-07-26

N-Boc 4-Bromo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-bromophenyl)(methyl)carbamate
    • Carbamic acid, (4-bromophenyl)methyl-, 1,1-dimethylethyl ester
    • tert-butyl N-(4-bromophenyl)-N-methylcarbamate
    • tert-butyl N-methyl-N-(4-bromophenyl)carbamate
    • N-BOC 4-BroMo-N-Methylaniline
    • tert-butyl (4-bromophenyl)methylcarbamate(SALTDATA: FREE)
    • (4-Bromo-phenyl)-methyl-carbamic acid tert-butyl ester
    • SCHEMBL4015896
    • AKOS015908426
    • MUCSVQRHNPYUIE-UHFFFAOYSA-N
    • N-Boc-N-methyl-4-bromoaniline
    • BS-29055
    • TERT-BUTYL (4-BROMOPHENYL)METHYLCARBAMATE, 95%
    • SB38085
    • D97586
    • CS-0187654
    • DB-335764
    • DTXSID90619180
    • 639520-70-0
    • tert-Butyl(4-bromophenyl)(methyl)carbamate
    • EN300-3351394
    • SY317116
    • MFCD12913712
    • 4-Bromo-N-Boc-N-methylaniline
    • tert-Butyl (4-bromophenyl)methylcarbamate
    • N-Boc 4-Bromo-N-methylaniline
    • MDL： MFCD12913712
    • Inchi： 1S/C12H16BrNO2/c1-12(2,3)16-11(15)14(4)10-7-5-9(13)6-8-10/h5-8H,1-4H3
    • InChI Key： MUCSVQRHNPYUIE-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 285.03600
  • Monoisotopic Mass: 285.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 3.82040

N-Boc 4-Bromo-N-methylaniline Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Boc 4-Bromo-N-methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019115221-25g
tert-Butyl (4-bromophenyl)(methyl)carbamate
 639520-70-0 95%
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 $369.36 2023-09-01
TRC
B643983-10mg
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B643983-100mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N61050-1g
tert-Butyl (4-bromophenyl)(methyl)carbamate
 639520-70-0 97%
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 ¥379.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N61050-5g
tert-Butyl (4-bromophenyl)(methyl)carbamate
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tert-Butyl (4-bromophenyl)(methyl)carbamate
 639520-70-0 97%
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 ¥3339.0 2024-07-19

N-Boc 4-Bromo-N-methylaniline Production Method

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